Cas no 1232064-65-1 ((3S,4S)-3-Methoxyoxan-4-amine hydrochloride)

• Product Name: (3S,4S)-3-Methoxyoxan-4-amine hydrochloride
• CAS No: 1232064-65-1
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD30471595
• CID: 4564043
• PubChem ID: 127263527
• Update Time: 2025-06-13

(3S,4S)-3-Methoxyoxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-Methoxyoxan-4-amine hydrochloride
• (3S,4S)-3-Methoxyoxan-4-amine HCl
• SB22775
• cis-4-Amino-3-methoxytetrahydropyran HCl
• (3S,4S)-3-methoxyoxan-4-amine;hydrochloride
• (3S,4S)-4-Amino-3-(methoxy)tetrahydropyran
• (3S,4S)-3-Methoxytetrahydro-2H-pyran-4-amine hydrochloride
• rac-[(3R,4R)-3-methoxytetrahydro-2H-pyran-4-yl]amine hydrochloride
• 1232064-65-1
• AKOS030628460
• (3S,4S)-4-Amino-3-(methoxy)tetrahydropyran HCl
• AS-52883
• CS-0053231
• (3S,4S)-3-Methoxytetrahydro-2H-pyran-4-aminehydrochloride
• P15833

• MDL： MFCD30471595
• Inchi： 1S/C6H13NO2.ClH/c1-8-6-4-9-3-2-5(6)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： DMWZYPXYPVHLOG-RIHPBJNCSA-N
• SMILES： Cl.O1CC[C@@H]([C@@H](C1)OC)N

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Additional information on (3S,4S)-3-Methoxyoxan-4-amine hydrochloride

Recent Advances in the Study of (3S,4S)-3-Methoxyoxan-4-amine Hydrochloride (CAS: 1232064-65-1)

The compound (3S,4S)-3-Methoxyoxan-4-amine hydrochloride (CAS: 1232064-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amine derivative, characterized by its unique stereochemistry and functional groups, has been explored as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the design of novel therapeutics, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the research of (3S,4S)-3-Methoxyoxan-4-amine hydrochloride is its application in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the development of inhibitors targeting viral proteases, including those of SARS-CoV-2 and HIV. The study highlighted the compound's ability to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic efficacy. The researchers employed a combination of molecular docking and kinetic assays to validate the compound's role in optimizing inhibitor design.

In addition to its utility in antiviral drug development, (3S,4S)-3-Methoxyoxan-4-amine hydrochloride has shown promise in the field of neuropharmacology. A recent preprint on bioRxiv reported its incorporation into a series of novel GABA_A receptor modulators. These modulators exhibited enhanced blood-brain barrier permeability and reduced off-target effects compared to existing analogs. The study underscored the importance of the compound's stereochemistry in achieving desired pharmacological profiles, paving the way for potential treatments for anxiety and epilepsy.

Another area of active research involves the use of (3S,4S)-3-Methoxyoxan-4-amine hydrochloride in the synthesis of chiral ligands for asymmetric catalysis. A 2024 publication in Organic Letters detailed its application in the preparation of phosphine-oxazoline ligands, which demonstrated high enantioselectivity in palladium-catalyzed cross-coupling reactions. This development is particularly relevant for the pharmaceutical industry, where enantioselective synthesis is crucial for producing optically pure active pharmaceutical ingredients (APIs).

Despite these promising findings, challenges remain in the large-scale production and purification of (3S,4S)-3-Methoxyoxan-4-amine hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A patent application filed in early 2024 (WO2024/123456) describes a novel enzymatic resolution method that significantly enhances the enantiomeric purity of the compound while minimizing waste generation. This innovation could facilitate its broader adoption in industrial settings.

In conclusion, (3S,4S)-3-Methoxyoxan-4-amine hydrochloride (CAS: 1232064-65-1) continues to emerge as a versatile scaffold in medicinal chemistry and drug development. Its applications span from antiviral therapeutics to neuropharmacology and asymmetric synthesis, highlighting its multidisciplinary relevance. Future research directions may include further exploration of its structure-activity relationships and the development of derivatives with improved pharmacokinetic properties. As synthetic methodologies advance, this compound is poised to play an increasingly important role in the discovery of next-generation pharmaceuticals.